Cas no 1356339-36-0 (4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 1356339-36-0
• MF: C₆H₉ClF₃NO
• MW: 203.58997130394
• CID: 5932719
• Update Time: 2025-05-21

4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C6H8F3NO.ClH/c7-6(8,9)4-3-10-2-1-5(4)11;/h4,10H,1-3H2;1H
• InChI Key： WZXFPIGGWOAIEG-UHFFFAOYSA-N
• SMILES： C(C1CNCCC1=O)(F)(F)F.Cl

Additional information on 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1)

4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 1356339-36-0): An Overview

4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 1356339-36-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMP-HCl, is a derivative of piperidine with a trifluoromethyl group and a hydrochloride salt. Its unique chemical structure and properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The trifluoromethyl group in 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The presence of this group can enhance the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug design. Additionally, the hydrochloride salt form ensures good solubility in aqueous media, which is crucial for pharmaceutical formulations.

Recent studies have highlighted the potential of 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain cancer cell lines. The trifluoromethyl group has been found to enhance the cytotoxicity of these derivatives, making them promising candidates for anticancer drug development.

In another study published in the Bioorganic & Medicinal Chemistry Letters, 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) was investigated for its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. The results indicated that this compound and its derivatives could effectively inhibit these enzymes, suggesting a potential role in the treatment of conditions such as Alzheimer's disease.

The synthetic accessibility of 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One notable method involves the reaction of 3-trifluoromethyl-piperidin-4-one with hydrogen chloride gas to form the hydrochloride salt. This synthetic route is not only straightforward but also scalable, making it suitable for industrial production.

The physical and chemical properties of 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) are well-characterized. It is a white crystalline solid with a melting point ranging from 205 to 207°C. The compound is highly soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it easy to handle and formulate for various applications.

In terms of safety and handling, 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) should be stored in a cool, dry place away from strong oxidizing agents. Proper personal protective equipment (PPE) should be used when handling this compound to avoid inhalation or skin contact. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling.

The future prospects for 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the pharmaceutical industry.

In conclusion, 4-Piperidinone, 3-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 1356339-36-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Continued research and development will undoubtedly uncover new applications and further enhance our understanding of this important molecule.